Cas no 70850-61-2 (N-octyl-4-metylpyridinium bromide)

• Product Name: N-octyl-4-metylpyridinium bromide
• CAS No: 70850-61-2
• MF: C₁₄H₂₄BrN
• MW: 286.251063346863
• CID: 2191675
• Update Time: 2025-08-03

N-octyl-4-metylpyridinium bromide Chemical and Physical Properties

Names and Identifiers

• N-octyl-4-metylpyridinium bromide
• [C8PyM]Br
• O4MePyBr

• Inchi： 1S/C14H24N.BrH/c1-3-4-5-6-7-8-11-15-12-9-14(2)10-13-15;/h9-10,12-13H,3-8,11H2,1-2H3;1H/q+1;/p-1
• InChI Key： YJKKNFIGBRWJHL-UHFFFAOYSA-M
• SMILES： C1[N+](CCCCCCCC)=CC=C(C)C=1.[Br-]

Additional information on N-octyl-4-metylpyridinium bromide

Introduction to N-octyl-4-methylpyridinium bromide (CAS No. 70850-61-2)

N-octyl-4-methylpyridinium bromide, a compound with the chemical formula C₁₁H₁₈BrN and CAS number 70850-61-2, is a quaternary ammonium salt that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its long alkyl chain and pyridinium core, exhibits unique properties that make it valuable in various applications, including drug delivery systems, surface-active agents, and biomimetic interfaces.

The structure of N-octyl-4-methylpyridinium bromide consists of an octyl group attached to a pyridinium ring, which is further substituted with a methyl group at the 4-position. This configuration imparts both hydrophobicity and hydrophilicity, making it an excellent candidate for applications where interaction with both aqueous and lipid environments is required. The bromide ion serves as a counterion, enhancing the compound's solubility in polar solvents while maintaining its stability under various conditions.

In recent years, N-octyl-4-methylpyridinium bromide has been extensively studied for its potential in pharmaceutical formulations. Its ability to form stable micelles and vesicles has made it a popular choice for drug encapsulation and targeted delivery systems. These micelles can effectively solubilize hydrophobic drugs, improving their bioavailability and therapeutic efficacy. Furthermore, the compound's biocompatibility and low toxicity have been highlighted in several preclinical studies, suggesting its suitability for clinical applications.

One of the most intriguing aspects of N-octyl-4-methylpyridinium bromide is its role in biomimetic research. The compound's ability to mimic certain biological membranes has opened new avenues for studying membrane-bound enzymes and receptors. Researchers have utilized this compound to create model membranes that closely resemble natural biological systems, enabling a deeper understanding of cellular processes. This has been particularly valuable in the development of new drugs and therapeutic strategies.

The chemical properties of N-octyl-4-methylpyridinium bromide also make it useful in industrial applications. Its surface-active behavior has been leveraged in the formulation of detergents, emulsifiers, and coatings. These applications benefit from the compound's ability to reduce surface tension and stabilize emulsions, making it an effective additive in various industrial processes.

Recent advancements in nanotechnology have further expanded the potential uses of N-octyl-4-methylpyridinium bromide. Researchers have developed novel nanocarriers using this compound that can deliver drugs directly to target sites within the body. These nanocarriers have shown promise in treating various diseases, including cancer, by enhancing drug delivery efficiency and minimizing side effects. The precise control over drug release offered by these nanocarriers is a significant breakthrough in pharmaceutical science.

The environmental impact of using N-octyl-4-methylpyridinium bromide has also been a focus of research. Studies have shown that this compound is biodegradable and does not accumulate in the environment, making it an eco-friendly alternative to other synthetic surfactants. This characteristic is particularly important in industries where environmental sustainability is a priority.

In conclusion, N-octyl-4-methylpyridinium bromide (CAS No. 70850-61-2) is a versatile compound with numerous applications in pharmaceuticals, biomimetic research, and industrial processes. Its unique chemical properties make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new uses for this compound, its importance in various fields is likely to grow even further.